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Compound of Interest

Compound Name: Neopentyl glycol dimethylsulfate

Cat. No.: B1616078 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a core resource for researchers, scientists, and drug

development professionals interested in utilizing neopentyl glycol dimethylsulfate. Given the

specialized nature of this reagent, this document focuses on identifying key suppliers,

presenting available technical data, and providing a foundational understanding of its potential

applications in organic synthesis. Due to a lack of extensive published experimental protocols,

a representative synthetic workflow is provided to illustrate its potential use as a bifunctional

alkylating agent.

Key Suppliers of Neopentyl Glycol Dimethylsulfate
for Research
The procurement of high-purity research chemicals is paramount for the reliability and

reproducibility of experimental results. The following companies have been identified as key

suppliers of neopentyl glycol dimethylsulfate. Researchers are advised to contact the

suppliers directly to obtain detailed Certificates of Analysis (CoA) for specific batches, which will

provide comprehensive data on purity and impurity profiles.
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Supplier Product Name CAS Number Purity
Additional
Information

Sigma-Aldrich

(Merck KGaA)

Neopentyl glycol

dimethylsulfate
53555-41-2 97%

A leading global

supplier for life

science research

and

pharmaceutical

development.[1]

[2]

Hangzhou Johoo

Chemical Co.,

Ltd

NEOPENTYL

GLYCOL

DIMETHYLSULF

ATE 97

53555-41-2 99.0% min

A China-based

supplier of fine

chemicals and

pharmaceutical

raw materials.[3]

BOC Sciences
Neopentyl glycol

dimethylsulfate
53555-41-2 Not specified

A global supplier

of a wide range

of chemicals for

research and

development.[4]

Jinxin Shengda

Air Freight

Forwarding

(Huizhou City)

Co., LTD

NEOPENTYL

GLYCOL

DIMETHYLSULF

ATE 97

53555-41-2 Not specified

A trading

company based

in China dealing

in

pharmaceutical

intermediates.[5]

Physicochemical Properties
A summary of the key physicochemical properties of neopentyl glycol dimethylsulfate is

presented below. This data is compiled from publicly available information from suppliers.
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Property Value Source

Chemical Formula C₇H₁₆O₆S₂ Sigma-Aldrich

Molecular Weight 260.33 g/mol Sigma-Aldrich[1]

CAS Number 53555-41-2 Sigma-Aldrich[1]

Appearance Solid Sigma-Aldrich[1]

Melting Point 69-74 °C Sigma-Aldrich[1]

Purity (Assay) 97% Sigma-Aldrich[1]

Purity (min) 99.0%
Hangzhou Johoo Chemical

Co., Ltd[3]

Theoretical Experimental Protocol: Synthesis of a
Novel Bis-Substituted Neopentyl Derivative
As specific experimental protocols for neopentyl glycol dimethylsulfate are not readily

available in published literature, the following represents a generalized, theoretical procedure

for a reaction where it acts as a bifunctional electrophile. This protocol is for illustrative

purposes and would require optimization for any specific nucleophile.

Objective: To synthesize a novel bis-alkoxy neopentyl derivative via Williamson ether synthesis.

Materials:

Neopentyl glycol dimethylsulfate

A chosen primary or secondary alcohol (e.g., benzyl alcohol)

A strong, non-nucleophilic base (e.g., sodium hydride)

Anhydrous aprotic solvent (e.g., tetrahydrofuran (THF))

Quenching agent (e.g., saturated aqueous ammonium chloride)

Extraction solvent (e.g., ethyl acetate)
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Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a nitrogen inlet is charged with the chosen alcohol (2.2

equivalents) and anhydrous THF.

Deprotonation: The solution is cooled to 0 °C in an ice bath. Sodium hydride (2.2

equivalents) is added portion-wise under a nitrogen atmosphere. The mixture is stirred at 0

°C for 30 minutes, then allowed to warm to room temperature and stirred for an additional

hour to ensure complete formation of the alkoxide.

Addition of Electrophile: A solution of neopentyl glycol dimethylsulfate (1.0 equivalent) in

anhydrous THF is added dropwise to the reaction mixture via the dropping funnel over a

period of 30 minutes.

Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC)

until the starting material (neopentyl glycol dimethylsulfate) is consumed. The reaction

may require heating under reflux to proceed to completion.

Workup: The reaction is carefully quenched by the slow addition of saturated aqueous

ammonium chloride at 0 °C. The mixture is then transferred to a separatory funnel and

extracted three times with ethyl acetate.

Purification: The combined organic layers are washed with brine, dried over anhydrous

magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The crude

product is then purified by column chromatography on silica gel to yield the desired bis-

alkoxy neopentyl derivative.

Visualizing Chemical and Logical Relationships
To aid in the conceptualization of experimental and logical workflows, the following diagrams

are provided in the DOT language.
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Caption: A representative experimental workflow for the synthesis of a bis-alkoxy neopentyl

derivative.
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Caption: Logical workflow for a typical organic synthesis utilizing neopentyl glycol
dimethylsulfate.
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Concluding Remarks
Neopentyl glycol dimethylsulfate is a specialized research chemical with potential as a

bifunctional alkylating agent for the synthesis of novel molecules. While a limited number of

suppliers provide this compound for research purposes, there is a notable absence of detailed

experimental protocols in the public domain. The information and the representative workflow

provided in this guide are intended to serve as a starting point for researchers. It is imperative

to conduct thorough literature searches for any new publications and to perform careful

reaction optimization for any specific application. As with all potent alkylating agents,

appropriate safety precautions should be taken when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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